Cas no 2229076-36-0 (1-(2-methylcyclopropyl)cyclobutylmethanamine)

• Product Name: 1-(2-methylcyclopropyl)cyclobutylmethanamine
• CAS No: 2229076-36-0
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 5877803
• PubChem ID: 165666951
• Update Time: 2025-07-10

1-(2-methylcyclopropyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)cyclobutylmethanamine
• EN300-1746411
• [1-(2-methylcyclopropyl)cyclobutyl]methanamine
• 2229076-36-0

• Inchi： 1S/C9H17N/c1-7-5-8(7)9(6-10)3-2-4-9/h7-8H,2-6,10H2,1H3
• InChI Key： ALKKZJWEOSDFHF-UHFFFAOYSA-N
• SMILES： NCC1(CCC1)C1CC1C

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methylcyclopropyl)cyclobutylmethanamine

1-(2-Methylcyclopropyl)cyclobutylmethanamine: A Comprehensive Overview

1-(2-Methylcyclopropyl)cyclobutylmethanamine (CAS No. 2229076-36-0) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This article aims to provide a comprehensive overview of this compound, delving into its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of 1-(2-methylcyclopropyl)cyclobutylmethanamine is characterized by a cyclobutyl ring attached to a cyclopropyl ring, with a methyl group and an amine group as substituents. This unique arrangement of functional groups imparts the compound with distinct physical and chemical properties. The cyclobutyl and cyclopropyl rings are both highly strained, which can influence the compound's reactivity and stability. The presence of the amine group further adds to its versatility in various chemical reactions.

Synthesis of 1-(2-methylcyclopropyl)cyclobutylmethanamine has been explored through several routes. One common method involves the reaction of 1-(2-methylcyclopropyl)cyclobutylmethyl chloride with ammonia or an amine derivative. This approach leverages the electrophilic nature of the chloride ion to form the desired amine product. Another method involves the reductive amination of 1-(2-methylcyclopropyl)cyclobutylcarbaldehyde using hydrogen gas and a suitable catalyst. These synthetic strategies have been optimized to achieve high yields and purity, making the compound more accessible for further research and application.

In the realm of pharmaceuticals, 1-(2-methylcyclopropyl)cyclobutylmethanamine has shown promise as a lead compound for drug development. Recent studies have investigated its potential as a modulator of various biological targets, including receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry highlighted its activity as an antagonist at specific G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The compound's ability to selectively bind to these receptors suggests its potential in treating conditions such as pain, inflammation, and neurological disorders.

Beyond its pharmaceutical applications, 1-(2-methylcyclopropyl)cyclobutylmethanamine has also been explored for its use in materials science. Its unique molecular structure makes it an attractive candidate for the development of novel polymers and functional materials. Studies have shown that incorporating this compound into polymer chains can enhance their mechanical properties, thermal stability, and chemical resistance. These properties are particularly valuable in industries such as electronics, automotive, and aerospace.

The biological activities of 1-(2-methylcyclopropyl)cyclobutylmethanamine have been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, suggesting potential applications in metabolic disorders such as diabetes and obesity. In vivo studies using animal models have further confirmed its efficacy and safety profile, paving the way for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-methylcyclopropyl)cyclobutylmethanamine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that the compound may be a viable candidate for further clinical development.

In addition to its direct applications, 1-(2-methylcyclopropyl)cyclobutylmethanamine serves as an important building block in organic synthesis. Its unique structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate for synthesizing more complex molecules. Researchers have utilized this compound to develop novel synthetic routes for producing compounds with diverse functionalities and applications.

The future prospects for 1-(2-methylcyclopropyl)cyclobutylmethanamine are promising across multiple domains. Ongoing research continues to uncover new properties and applications, driving innovation in pharmaceuticals, materials science, and organic synthesis. As more data becomes available from clinical trials and practical applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological capabilities.